Cas no 68729-09-9 (Oct-2-enonic acid, 2,3,5-trideoxy-2-methyl-6-C-methyl-8-O-(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)-, γ-lactone)

• Product Name: Oct-2-enonic acid, 2,3,5-trideoxy-2-methyl-6-C-methyl-8-O-(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)-, γ-lactone
• CAS No: 68729-09-9
• MF: C₂₁H₂₀O₈
• MW: 400.378706932068
• CID: 525930
• Update Time: 2024-03-01

Oct-2-enonic acid, 2,3,5-trideoxy-2-methyl-6-C-methyl-8-O-(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)-, γ-lactone Chemical and Physical Properties

Names and Identifiers

• Oct-2-enonic acid,2,3,5-trideoxy-2-methyl-6-C-methyl-8-O-(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)-,g-lactone
• 7H-Furo[3,2-g][1]benzopyran,oct-2-enonic acid deriv.
• Indicolactonediol
• Indicolactonedial
• CID 101642155
• Oct-2-enonic acid, 2,3,5-trideoxy-2-methyl-6-C-methyl-8-O-(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)-, γ-lactone

• Inchi： 1S/C21H20O8/c1-11-7-14(28-20(11)24)9-21(2,25)15(22)10-27-19-17-13(5-6-26-17)8-12-3-4-16(23)29-18(12)19/h3-8,14-15,22,25H,9-10H2,1-2H3
• InChI Key： AJEDMWQPEGCRLJ-UHFFFAOYSA-N
• SMILES： OC(C)(C(COC1C2=C(C=CC(=O)O2)C=C2C=COC=12)O)CC1C=C(C)C(=O)O1

Computed Properties

• Exact Mass: 400.116
• Monoisotopic Mass: 400.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 115

Experimental Properties

• Density: 1.414±0.06 g/cm3(Predicted)
• Boiling Point: 698.8±55.0 °C(Predicted)
• pka: 13.61±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Psoralens